Cas no 2757951-61-2 (2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 2757951-61-2
• MF: C₁₁H₈F₃N₃O₃
• MW: 287.194732666016
• CID: 6265144
• PubChem ID: 165754986
• Update Time: 2025-06-10

2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102098
• 2757951-61-2
• 2-[(2,2,2-trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid
• 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid

• Inchi： 1S/C11H8F3N3O3/c12-11(13,14)10(20)15-4-6-5-17-3-1-2-7(9(18)19)8(17)16-6/h1-3,5H,4H2,(H,15,20)(H,18,19)
• InChI Key： GDEMJBSETHQFSM-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=CN2C=CC=C(C(=O)O)C2=N1)=O)(F)F

Computed Properties

• Exact Mass: 287.05177561g/mol
• Monoisotopic Mass: 287.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.7Ų

Additional information on 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid

Introduction to 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic Acid (CAS No. 2757951-61-2)

2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2757951-61-2, belongs to the class of heterocyclic derivatives and exhibits promising characteristics that make it a valuable candidate for further research and development in medicinal applications.

The molecular structure of 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid consists of an imidazo[1,2-a]pyridine core, which is a fused bicyclic system incorporating an imidazole ring and a pyridine ring. This core structure is further functionalized with a 2,2,2-trifluoroacetamide group at the C-4 position and a carboxylic acid moiety at the C-8 position. The presence of these functional groups not only enhances the compound's solubility and bioavailability but also introduces potential sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between this compound and biological receptors. The trifluoroacetamide moiety is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. Studies have shown that such modifications can lead to improved pharmacokinetic profiles, making this compound an attractive scaffold for drug design.

The carboxylic acid group at the C-8 position provides another layer of functionality that can be exploited for further derivatization. This group can participate in various chemical reactions such as esterification or amidation, allowing for the creation of a diverse library of analogs. These derivatives can then be screened for their biological activity in vitro and in vivo, providing insights into their potential therapeutic applications.

In the context of current research trends, there is a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The imidazo[1,2-a]pyridine scaffold is known to interact with a variety of biological targets, including kinases and other enzymes implicated in cancer and inflammatory diseases. The unique combination of functional groups in 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid suggests that it may have potent inhibitory effects on these targets.

One particularly exciting area of research involves the use of this compound as a lead molecule for the development of novel anticancer agents. Imidazo[1,2-a]pyridine derivatives have been shown to exhibit inhibitory activity against various kinases that are overexpressed in cancer cells. The trifluoroacetamide group can enhance binding interactions by increasing lipophilicity and improving metabolic stability, while the carboxylic acid group can be used to further modulate binding affinity through hydrogen bonding interactions.

Evidence from preclinical studies indicates that compounds with similar structural features to 2-[(2,2,2-Trifluoroacetamido)methyl]imidazo[1,2-a]pyridine-8-carboxylic acid can effectively inhibit the growth of tumor cells by disrupting key signaling pathways. For instance, some derivatives have demonstrated ability to block the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are critical for tumor proliferation and angiogenesis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazo[1,2-a]pyridine core. Once synthesized, rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structural integrity of the compound.

In addition to its potential applications in oncology, trifluoroacetamide-containing compounds have shown promise in other therapeutic areas as well. For example, they have been investigated for their antimicrobial properties against resistant bacterial strains. The electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions with bacterial enzymes such as DNA gyrase and topoisomerase IV, leading to effective inhibition of bacterial growth.

The carboxylic acid group also offers opportunities for prodrug development. By converting this group into an ester or amide derivative, it is possible to improve oral bioavailability while maintaining biological activity upon hydrolysis in vivo. Such prodrug strategies have been successfully employed in other areas of drug development and may hold promise for future applications involving this compound.

The field of medicinal chemistry continues to evolve rapidly，with new computational tools and synthetic methodologies enabling more efficient discovery and development processes。The unique structural features of 8-carboxylic acid suggest numerous possibilities for further exploration，both in terms of synthetic modifications and biological evaluations。As research progresses，it is likely that additional insights into its potential therapeutic applications will emerge，further solidifying its importance as a valuable chemical entity。